Cas no 31915-26-1 (2-Fluorobenzoylacetonitrile)
2-Fluorobenzoylacetonitrile structure
Product Name:2-Fluorobenzoylacetonitrile
CAS No:31915-26-1
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD02260800
CID:53819
PubChem ID:4962749
Update Time:2025-08-03
2-Fluorobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluorobenzoylacetonitrile
- 3-(2-Fluorophenyl)-3-oxopropionitrile
- 2-FLUOROBENZENE-1,3-DIACETONITRILE
- 3-(2-Fluorophenyl)-3-oxopropanenitrile
- (o-Fluorbenzoyl)-acetonitril
- 2-Fluor-benzoylacetonitril
- 3-(2-Fluorophenyl)-3-oxo-propionitrile
- o-fluorobenzoylacetonitrile
- o-fluorophenacylcyanide
- Benzenepropanenitrile, 2-fluoro-beta-oxo-
- SCHEMBL138307
- CHEMBL3251048
- A5751
- 2'-Fluorobenzoylacetonitrile
- Z94602261
- BL006348
- WNDLOBWBYQHDQY-UHFFFAOYSA-N
- 3-(2-Fluoro-phenyl)-3-oxo-propionitrile
- DTXSID90407160
- AM906
- AKOS000282351
- 2-Fluorobenzoyl acetonitrile
- 31915-26-1
- FT-0604214
- MFCD02260800
- J-510512
- CS-0207380
- CB-0738
- EN300-13961
-
- MDL： MFCD02260800
- Inchi： 1S/C9H6FNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
- InChI Key： WNDLOBWBYQHDQY-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CC#N)=O
Computed Properties
- Exact Mass: 163.04300
- Monoisotopic Mass: 163.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Melting Point: 60-62
- PSA: 40.86000
- LogP: 1.92208
2-Fluorobenzoylacetonitrile Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Fluorobenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Fluorobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114129-10g |
3-(2-Fluorophenyl)-3-oxopropanenitrile |
31915-26-1 | 95% | 10g |
$410.97 | 2023-09-02 | |
| Fluorochem | 033894-1g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 1g |
￡67.00 | 2022-02-28 | |
| Fluorochem | 033894-5g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 5g |
￡225.00 | 2022-02-28 | |
| Fluorochem | 033894-10g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 95% | 10g |
￡375.00 | 2022-02-28 | |
| TRC | F588475-250mg |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | F588475-2.5g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 2.5g |
$1487.00 | 2023-05-18 | ||
| abcr | AB232030-1 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 1g |
€146.80 | 2022-06-11 | ||
| abcr | AB232030-5 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 5g |
€305.50 | 2022-06-11 | ||
| abcr | AB232030-10 g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 10g |
€472.50 | 2022-06-11 | ||
| Apollo Scientific | PC9054-1g |
2-Fluorobenzoylacetonitrile |
31915-26-1 | 97% | 1g |
£43.00 | 2025-02-22 |
2-Fluorobenzoylacetonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
31915-26-1 (2-Fluorobenzoylacetonitrile) Related Products
- 4640-67-9(3-(4-fluorophenyl)-3-oxopropanenitrile)
- 267880-83-1(3-(4-chloro-2-fluorophenyl)-3-oxopropanenitrile)
- 446-22-0(2-Fluoropropiophenone)
- 842140-51-6(3,5-Difluorobenzoylacetonitrile)
- 21667-61-8(3-Fluorobenzoylacetonitrile)
- 40017-76-3(2,6-Difluorobenzoylacetonitrile)
- 71682-96-7(2,5-Difluorobenzoylacetonitrile)
- 1342216-46-9(3-(4-fluoro-3-Methylphenyl)-3-oxopropanenitrile)
- 267880-87-5(2,3-Difluorobenzoylacetonitrile)
- 71682-95-6(3-(2,4-Difluorophenyl)-3-oxopropanenitrile)
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